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Compound of Interest

Compound Name: 1,3,5-Trioxanetrione

Cat. No.: B15178622

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,3,5-trioxanetrione, a highly unstable cyclic trimer of carbon dioxide. The
document details the multi-step synthesis, experimental protocols for its observation, and its
decomposition pathway, offering valuable information for researchers in synthetic chemistry
and materials science.

Core Physical and Chemical Properties

1,3,5-Trioxanetrione (CsOs) is a fascinating yet ephemeral molecule. Its inherent instability
makes direct measurement of many physical properties challenging. The following tables
summarize both experimentally determined and computationally predicted properties.

Experimental Data
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Property Value Source
Molecular Formula C30s [1112]
Molar Mass 132.027 g-mol—* [1]
Appearance Detected in solution [11[3]
Stability Exceedingly unstable [1]
Half-life ~40 minutes at -40 °C [11[3][4]

Decomposition Product

Carbon Dioxide (COz2)

[1]

Computed Properties (PubChem)

Property Value
Exact Mass 131.96948772 Da
Topological Polar Surface Area 78.9 A2
Heavy Atom Count 9
Complexity 129
Isotope Atom Count 0
Defined Atom Stereocenter Count 0
Undefined Atom Stereocenter Count 0
Defined Bond Stereocenter Count 0
Undefined Bond Stereocenter Count 0
Covalently-Bonded Unit Count 1
Compound Is Canonicalized Yes

Synthesis of 1,3,5-Trioxanetrione: A Four-Step

Pathway
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The synthesis of 1,3,5-trioxanetrione is a multi-step process, culminating in a low-temperature
ozonolysis reaction.[3] The overall synthetic scheme is depicted below, followed by detailed
experimental protocols for each step.
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Caption: Four-step synthesis of 1,3,5-Trioxanetrione.

Experimental Protocols

Step 1: Chlorination of Isobutyraldehyde
» Objective: To synthesize 2-chloro-2-methylpropanal from isobutyraldehyde.

* Methodology: This step involves the direct chlorination of isobutyraldehyde. While the
specific details are not fully elaborated in the provided abstracts, this would typically involve
the reaction of isobutyraldehyde with a chlorinating agent such as sulfuryl chloride (SO2ClIz)
or chlorine gas (CI2) in an appropriate solvent. Careful temperature control is crucial to
prevent side reactions.

Step 2: Cyclotrimerization of 2-Chloro-2-methylpropanal
e Objective: To form the trioxane ring structure.

» Methodology: The 2-chloro-2-methylpropanal is subjected to cyclotrimerization. This acid-
catalyzed reaction leads to the formation of 2,4,6-tris(2-chloropropan-2-yl)-1,3,5-trioxane.[3]

Step 3: Dehydrochlorination
e Objective: To introduce double bonds into the side chains.

o Methodology: The chlorinated trioxane from the previous step undergoes
dehydrochlorination to yield 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane. This elimination
reaction is typically achieved by treatment with a base to remove HCI.
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Step 4: Ozonolysis
» Objective: To oxidatively cleave the double bonds and form the trione.
o Methodology: This is the final and most critical step, performed at very low temperatures.

o A solution of 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane is prepared in a mixed solvent
system (e.g., CHz2Cl2:CHsOH).

o The solution is cooled to -80 °C.

o A stream of ozone (Os) in oxygen (Oz2) is bubbled through the solution until the blue color
of excess ozone persists.

o The presence of methanol is critical to trap the carbonyl oxide intermediate and prevent
side reactions.

o The formation of 1,3,5-trioxanetrione is monitored in situ.

Analysis and Characterization

The extreme instability of 1,3,5-trioxanetrione necessitates low-temperature spectroscopic
observation.

Variable Temperature *C NMR Spectroscopy

o Objective: To detect the formation of 1,3,5-trioxanetrione and monitor its decomposition.
o Methodology:

o A solution of the precursor, 2,4,6-tri(propan-2-ylidene)-1,3,5-trioxane, is prepared in a
deuterated solvent mixture (e.g., CD2Cl2:CD30OD) within an NMR tube.

o The solution is cooled to -78 °C, and ozonolysis is performed directly in the NMR tube.

o The NMR probe is pre-cooled to -80 °C, and spectra are acquired at progressively warmer
temperatures (e.g., -80 °C, -60 °C, -40 °C, -20 °C, and 0 °C).
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o The appearance of a new signal corresponding to the carbonyl carbons of 1,3,5-
trioxanetrione and its subsequent disappearance with the concomitant appearance of the
CO:z signal confirms its formation and decomposition.

In Situ Fourier-Transform Infrared (FTIR) Spectroscopy

o Objective: To provide further evidence for the formation of 1,3,5-trioxanetrione.
o Methodology:

o The ozonolysis reaction is carried out in a reaction vessel equipped with a fiber optic
probe for real-time FTIR monitoring.

o The appearance of characteristic carbonyl stretching frequencies provides evidence for
the formation of the trione structure.

Decomposition Pathway

1,3,5-Trioxanetrione is highly prone to decomposition, breaking down into three molecules of
carbon dioxide. This process is spontaneous and rapid at temperatures above -40 °C.

Decomposition

(T>-40"°C) »| 3CO:

1,3,5-Trioxanetrione
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Caption: Decomposition of 1,3,5-Trioxanetrione to Carbon Dioxide.

Conclusion

1,3,5-Trioxanetrione remains a challenging synthetic target due to its inherent instability. The
detailed synthetic and analytical protocols outlined in this guide, derived from published
research, provide a foundational understanding for scientists interested in this unique oxide of
carbon. Further research into its properties and potential applications will likely depend on the
development of new methods for its stabilization or in situ utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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